N-(2-(4-(2-phenoxypropanoyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide hydrochloride

• IUPAC Name: N-[2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl]thiophene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H25N3O3S.ClH/c1-16(26-18-5-3-2-4-6-18)20(25)23-12-10-22(11-13-23)9-8-21-19(24)17-7-14-27-15-17;/h2-7,14-16H,8-13H2,1H3,(H,21,24);1H
• InChI Key: RKQVKCRXCAEKBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CCNC(=O)C2=CSC=C2)OC3=CC=CC=C3.Cl
• Molecular Formula: C20H26ClN3O3S
• Molecular Weight: 424.0 g/mol
• CAS No.: 1351648-72-0

Description

The compound is a piperazine derivative. Piperazine derivatives are known for their wide range of biological activities, including antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity. The C-7 multi-ring substituents were chosen with the intent of substantially modifying physicochemical properties (size, charge, lipophilicity) in order to improve the pharmacokinetic profile, alter bacterial cell penetrability affecting permeability-based antibiotic resistance, improve DNA-topoisomerase complex binding mode and possibly gain anti-biofilm activity as an adjuvant mechanism of action.

Synthesis Analysis

While specific synthesis information for this compound is not available, piperazine derivatives are often synthesized by N-alkylation of piperazine with various alkylating agents.

Scientific Research Applications

Catalytic Applications

The study by Wang et al. (2006) explored l-Piperazine-2-carboxylic acid derived N-formamides as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines, showing that certain structural features are critical for high enantioselectivity and effectiveness in catalysis Wang, Cheng, Wu, Wei, & Sun, 2006.

Antipsychotic Agents Evaluation

Norman et al. (1996) synthesized heterocyclic analogues of 1192U90, including thiophene and pyridine carboxamides, and evaluated them as potential antipsychotic agents. These compounds showed promising in vitro and in vivo activities Norman, Navas, Thompson, & Rigdon, 1996.

Synthesis and Structural Analysis

Balaban et al. (2008) conducted a synthesis and crystal structure analysis of N,N′-bis((thiophene-2-carboxamido)propyl)piperazine, providing insights into the molecular structure and potential applications of such compounds Balaban, Çolak, Ünver, Erk, Durlu, & Zengin, 2008.

Future Directions

While specific future directions for this compound are not available, research into piperazine derivatives is ongoing due to their wide range of biological activities. Future research may focus on developing new derivatives with improved activity and safety profiles.

Mechanism of Action

Target of Action

Similar compounds with a piperazine moiety have been found to interact with dopamine receptors

Mode of Action

The exact mode of action of this compound is currently unknown. Compounds with similar structures have been found to act as ligands for dopamine receptors . As a ligand, the compound would bind to the receptor and modulate its activity. The specific changes resulting from this interaction would depend on the nature of the receptor and the type of ligand-receptor interaction.

Biochemical Pathways

These pathways play crucial roles in a variety of physiological processes, including motor control, reward, and the release of various hormones .

Pharmacokinetics

The compound’s drug likeness or “drugability” has been evaluated according to lipinski’s rule of five (ro5), which is a rule of thumb to evaluate if a chemical compound with a certain pharmacological or biological activity has properties that would make it a likely orally active drug in humans .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. If the compound does interact with dopamine receptors, it could potentially influence neuronal signaling and thereby affect a variety of physiological processes .